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Compound of Interest

Compound Name: Magnesium;bromide;hexahydrate

Cat. No.: B14764456

Technical Support Center: Magnesium Bromide
Hexahydrate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of hygroscopic magnesium
bromide hexahydrate.

Properties of Magnesium Bromide Hexahydrate

A summary of the key physical and chemical properties of magnesium bromide hexahydrate is
provided below.

Property Value Citations
Chemical Formula MgBr2:6H20 [11121[3]
Molecular Weight 292.20 g/mol [2][4]
Appearance White crystalline solid [21[41[5]
Melting Point 172 °C (decomposes) [4]
Solubility Very soluble in water [4]16]
Density 2.0 g/cm3 [21[41[7]
pH 6.5 - 8 (5% solution at 20 °C) [1]
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Frequently Asked Questions (FAQs) &
Troubleshooting Guide

This section addresses common issues and questions regarding the handling and use of
magnesium bromide hexahydrate in a laboratory setting.

My solid magnesium bromide hexahydrate appears wet or has formed clumps. What should |
do?

e Problem: Magnesium bromide hexahydrate is highly hygroscopic, meaning it readily absorbs
moisture from the atmosphere.[6] This can lead to the material appearing damp, forming
clumps, or even completely dissolving.

o Cause: Improper storage in a non-airtight container or exposure to a humid environment.
e Solution:
o Always store magnesium bromide hexahydrate in a tightly sealed container.[4][6][8]

o For long-term storage, keep the container in a desiccator with a suitable drying agent
(e.g., silica gel) or in a dry, well-ventilated area away from moisture.[4][6][8]

o If clumping is minor, the material can sometimes be gently broken up in a glove box or a
controlled low-humidity environment before weighing. However, be aware that the water
content may have changed, which will affect the accuracy of your solution concentrations.
For experiments requiring high precision, it is recommended to use a fresh, unopened
container of the reagent.

| am having trouble getting an accurate weight of the powder. The mass keeps increasing on
the balance. Why is this happening?

e Problem: The mass of the magnesium bromide hexahydrate is unstable and continuously
increases during weighing.

o Cause: Due to its hygroscopic nature, the compound is actively absorbing moisture from the
air while on the balance pan.[6]
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e Solution:
o Minimize the time the compound is exposed to the open air.

o Use a weighing boat or vial with a lid. Tare the balance with the lidded container, add the
compound quickly, and close the lid before recording the final mass.

o For highly sensitive experiments, perform all weighing and handling inside a glove box
with a controlled inert atmosphere (e.g., nitrogen or argon).

What are the appropriate personal protective equipment (PPE) for handling magnesium

bromide hexahydrate?

e Problem: Uncertainty about the necessary safety precautions when working with this

chemical.

e Answer: It is crucial to use proper PPE to avoid irritation and ensure personal safety.
Recommended PPE includes:

o Eye Protection: Safety glasses with side shields, safety goggles, or a face shield.[4][5]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or other protective
clothing.[4][5][6]

o Respiratory Protection: If there is a risk of generating dust, handle the material in a
chemical fume hood.[4] If a fume hood is not available and dust is present, a NIOSH-

approved respirator should be worn.[4][6]
How should | properly store a solution of magnesium bromide hexahydrate?
e Problem: Ensuring the stability and integrity of a prepared magnesium bromide solution.
e Solution:

o Store aqueous solutions of magnesium bromide in tightly sealed, clearly labeled

containers.

o Keep the solution in a cool, dry place.[1][6]
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o While the salt itself is stable, prolonged storage of solutions may be susceptible to
microbial growth, depending on the purity of the water used and the storage conditions.
For sterile applications, consider sterile filtering the solution into a sterile container.

Experimental Protocol: Preparation of a 1M
Magnesium Bromide Aqueous Solution

This protocol outlines the steps for preparing a 1 Molar (1M) agueous solution of magnesium
bromide hexahydrate.

Materials:

Magnesium Bromide Hexahydrate (MgBr2:-6H20)
» Deionized or distilled water

e Volumetric flask (appropriate size, e.g., 100 mL)

o Beaker

o Glass stirring rod or magnetic stirrer with stir bar
e Spatula

» Weighing boat

¢ Analytical balance

Appropriate PPE (safety goggles, gloves, lab coat)
Procedure:

o Calculation: Determine the mass of magnesium bromide hexahydrate needed. For a 1M
solution, you will need 292.20 g per liter. To make 100 mL of a 1M solution, you will need
29.22 g.

» Weighing:
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o Place a weighing boat on the analytical balance and tare it.

o Quickly and carefully weigh out the calculated mass of magnesium bromide hexahydrate.
Minimize exposure to air to prevent absorption of moisture.

¢ Dissolution:

o Transfer the weighed powder into a beaker containing approximately half of the final
desired volume of deionized water (e.g., 50 mL for a 100 mL solution).

o Stir the mixture with a glass rod or use a magnetic stirrer until the solid is completely
dissolved. Magnesium bromide hexahydrate is very soluble in water.[4]

e Final Volume Adjustment:
o Carefully transfer the dissolved solution from the beaker into the volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the compound is transferred.

o Add deionized water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

e Mixing and Storage:
o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.
o Transfer the final solution to a clearly labeled and tightly sealed storage bottle.

Visual Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of hygroscopic magnesium bromide hexahydrate.
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Caption: Workflow for safe handling and storage of magnesium bromide hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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